Cas no 2138346-78-6 (2-Benzofurancarboxylic acid, 3-(methylsulfonyl)-7-nitro-)

• Product Name: 2-Benzofurancarboxylic acid, 3-(methylsulfonyl)-7-nitro-
• CAS No: 2138346-78-6
• MF: C₁₀H₇NO₇S
• MW: 285.230081796646
• CID: 5269444
• Update Time: 2025-05-22

2-Benzofurancarboxylic acid, 3-(methylsulfonyl)-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 3-(methylsulfonyl)-7-nitro-

• Inchi： 1S/C10H7NO7S/c1-19(16,17)9-5-3-2-4-6(11(14)15)7(5)18-8(9)10(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： MKGYDDLCWHRFDR-UHFFFAOYSA-N
• SMILES： O1C2=C([N+]([O-])=O)C=CC=C2C(S(C)(=O)=O)=C1C(O)=O

Additional information on 2-Benzofurancarboxylic acid, 3-(methylsulfonyl)-7-nitro-

Comprehensive Overview of 2-Benzofurancarboxylic acid, 3-(methylsulfonyl)-7-nitro- (CAS No. 2138346-78-6)

2-Benzofurancarboxylic acid, 3-(methylsulfonyl)-7-nitro- is a specialized organic compound with the CAS number 2138346-78-6. This compound belongs to the benzofuran family, which is known for its diverse applications in pharmaceuticals, agrochemicals, and material sciences. The presence of both methylsulfonyl and nitro functional groups in its structure makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential role in drug discovery and advanced material development.

The chemical structure of 3-(methylsulfonyl)-7-nitro-2-benzofurancarboxylic acid features a benzofuran core substituted with a carboxylic acid group at the 2-position, a methylsulfonyl group at the 3-position, and a nitro group at the 7-position. This unique arrangement contributes to its reactivity and versatility in chemical reactions. The nitro group is particularly noteworthy as it can be reduced to an amine, opening pathways for further functionalization. Meanwhile, the methylsulfonyl group enhances the compound's stability and solubility in organic solvents, making it suitable for various synthetic applications.

In recent years, the demand for benzofuran derivatives has surged, driven by their applications in medicinal chemistry. 2-Benzofurancarboxylic acid derivatives are being explored for their potential as anti-inflammatory, antimicrobial, and anticancer agents. The 7-nitro substitution in this compound is of particular interest, as nitro-containing compounds often exhibit significant biological activity. Researchers are investigating its role in targeting specific enzymes or pathways involved in disease progression, aligning with the growing trend of precision medicine.

From a synthetic perspective, CAS 2138346-78-6 serves as a key intermediate in the preparation of more complex molecules. Its carboxylic acid functionality allows for easy conversion into esters, amides, or other derivatives, which are crucial in drug design. The compound's compatibility with various coupling reactions, such as Suzuki or Heck reactions, further enhances its utility in constructing diverse molecular architectures. This aligns with the current focus on green chemistry and sustainable synthesis methods, where efficient intermediates like this are highly valued.

The material science community has also shown interest in 3-(methylsulfonyl)-7-nitro-2-benzofurancarboxylic acid due to its potential in creating advanced polymers and coatings. The benzofuran backbone contributes to thermal stability, while the nitro group can participate in cross-linking reactions, improving material properties. With the rise of smart materials and nanotechnology, this compound's role in developing functional surfaces or responsive materials is being actively researched.

Market trends indicate a steady growth in the demand for specialized benzofuran-based intermediates, with CAS 2138346-78-6 being no exception. Pharmaceutical companies and research institutions are the primary consumers, seeking high-purity samples for their projects. The compound's availability from reputable suppliers and its compatibility with modern synthetic techniques make it a preferred choice for many chemists. Additionally, the increasing focus on structure-activity relationship (SAR) studies has further propelled interest in this molecule.

Quality control and analytical characterization of 2-Benzofurancarboxylic acid, 3-(methylsulfonyl)-7-nitro- are critical for its successful application. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and identity. The compound typically appears as a light yellow to off-white powder, with its melting point and solubility profile being important parameters for handling and storage. These characteristics are essential for researchers who require consistent performance in their experiments.

Looking ahead, the future of 2138346-78-6 appears promising, with potential expansions into new research areas. Its combination of electron-withdrawing (nitro) and electron-donating (methylsulfonyl) groups makes it an interesting candidate for studying electronic effects in organic molecules. This is particularly relevant in the development of organic electronic devices, where precise control over molecular properties is crucial. As interdisciplinary research grows, this compound may find applications beyond traditional chemistry fields.

For researchers working with 3-(methylsulfonyl)-7-nitro-2-benzofurancarboxylic acid, proper safety measures and handling protocols should always be followed. While not classified as hazardous under standard regulations, appropriate laboratory practices, including the use of personal protective equipment, are recommended. Storage under inert conditions can help maintain the compound's stability over extended periods, ensuring reliable performance in subsequent reactions.

In conclusion, 2-Benzofurancarboxylic acid, 3-(methylsulfonyl)-7-nitro- represents an important building block in modern chemical research. Its CAS number 2138346-78-6 has become increasingly recognized in scientific literature and patent applications. The compound's multifaceted nature allows it to contribute to various fields, from drug discovery to advanced materials. As synthetic methodologies evolve and new applications emerge, this benzofuran derivative is likely to maintain its relevance in cutting-edge research and industrial applications.